Cas no 2886728-09-0 (DD202-114)

DD202-114 structure
DD202-114 structure
Product Name:DD202-114
CAS No:2886728-09-0
MF:C33H35FN4O5
MW:586.653211832047
CID:6962202
PubChem ID:166540968
Update Time:2025-06-11

DD202-114 Chemical and Physical Properties

Names and Identifiers

    • HY-163996
    • 2886728-09-0
    • 1H-Benzimidazole-6-carboxylic acid, 2-[[4-[6-[[2-fluoro-4-(3-oxetanyl)phenyl]methoxy]-2-pyridinyl]-1-piperidinyl]methyl]-1-[(2S)-2-oxetanylmethyl]-
    • EX-A10041
    • DD202-114
    • SCHEMBL24818053
    • Inchi: 1S/C33H35FN4O5/c34-27-14-22(25-18-41-19-25)4-5-24(27)20-43-32-3-1-2-28(36-32)21-8-11-37(12-9-21)17-31-35-29-7-6-23(33(39)40)15-30(29)38(31)16-26-10-13-42-26/h1-7,14-15,21,25-26H,8-13,16-20H2,(H,39,40)/t26-/m0/s1
    • InChI Key: SFKAXUUDIGSMBK-SANMLTNESA-N
    • SMILES: FC1=C(C=CC(=C1)C1COC1)COC1=CC=CC(C2CCN(CC3=NC4C=CC(C(=O)O)=CC=4N3C[C@@H]3CCO3)CC2)=N1

Computed Properties

  • Exact Mass: 586.25914839Da
  • Monoisotopic Mass: 586.25914839Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 935
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98.9Ų
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